Cas no 4261-06-7 (N-Benzyl-7H-purin-6-amine)

• Product Name: N-Benzyl-7H-purin-6-amine
• CAS No: 4261-06-7
• MF: C₁₂H₁₁N₅
• MW: 227.241782426834
• CID: 325140
• Update Time: 2023-08-02

N-Benzyl-7H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine-8-14C,N-(phenylmethyl)- (9CI)
• 6-BENZYLAMINOPURINE-8-14C
• N-Benzyl-7H-purin-6-amine

• Inchi： 1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17)/i7+2
• InChI Key： NWBJYWHLCVSVIJ-WGGUOBTBSA-N
• SMILES： N(C1=C2C(=NC=N1)N=[14CH]N2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.105
• Monoisotopic Mass: 227.105
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.5

Experimental Properties

• Flash Point: 14 °C

N-Benzyl-7H-purin-6-amine Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： 7-16
• Hazardous Material Identification：
• Storage Condition：−20°C